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Compound of Interest

Compound Name: AT9283

Cat. No.: B605657 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

AT9283 is a potent, multi-targeted kinase inhibitor with significant activity against Aurora

kinases A and B, JAK2, JAK3, and Abl (T315I).[1][2][3] As a compound utilized in cancer

research for its antineoplastic properties, it is imperative that researchers handle and dispose

of AT9283 with the utmost care, treating it as a hazardous chemical.[4] Although a specific

Safety Data Sheet (SDS) with detailed disposal instructions for AT9283 is not publicly

available, established best practices for the disposal of potent chemical compounds and

chemotherapy agents provide a clear framework for its safe management.

Immediate Safety and Handling
Before disposal, it is crucial to adhere to safe handling procedures to minimize exposure.

Personal Protective Equipment (PPE), including a lab coat, safety goggles, and appropriate

chemical-resistant gloves, should be worn at all times when handling AT9283 in its solid form

or in solution. All handling of the solid compound should be performed in a chemical fume hood

or other ventilated enclosure to prevent inhalation of any airborne particles.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AT9283 is provided below to inform

risk assessment and handling procedures.
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Property Value

Molecular Formula C₁₉H₂₃N₇O₂

Molecular Weight 381.43 g/mol

CAS Number 896466-04-9

Appearance Solid

Solubility Soluble in DMSO and Ethanol

Step-by-Step Disposal Procedures
The following step-by-step guide outlines the recommended disposal procedures for AT9283,

based on general guidelines for hazardous laboratory waste.

Waste Identification and Segregation:

All materials contaminated with AT9283, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials, flasks), and personal protective equipment

(PPE), must be segregated from non-hazardous waste streams.

Do not mix AT9283 waste with other chemical waste unless it is of a compatible waste

stream.

Containerization:

Solid Waste: Collect solid AT9283 waste, including contaminated gloves, wipes, and

disposable labware, in a dedicated, leak-proof, and clearly labeled hazardous waste

container. This container should be made of a material compatible with the chemicals

being discarded.

Liquid Waste: Collect liquid waste containing AT9283, such as unused solutions or

contaminated solvents, in a sealable, shatter-resistant container. Ensure the container is

compatible with the solvent used (e.g., a specific container for halogenated or non-

halogenated solvents).
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Sharps Waste: Any sharps contaminated with AT9283, such as needles or syringes, must

be disposed of in a designated, puncture-resistant sharps container that is clearly labeled

as containing hazardous chemical waste.[3]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name, "AT9283."

Indicate the major components and their approximate percentages if it is a mixed waste

stream.

Ensure the date of waste accumulation is clearly marked on the label.

Storage:

Store sealed hazardous waste containers in a designated, secure area away from general

laboratory traffic.

This storage area should be well-ventilated and have secondary containment to prevent

the spread of material in case of a leak.

Disposal:

The ultimate disposal of AT9283 waste must be handled by a licensed hazardous waste

disposal company.

Follow your institution's specific procedures for arranging a pickup of chemical waste. Do

not attempt to dispose of AT9283 down the drain or in regular trash.

Experimental Protocols
While specific experimental protocols for the disposal of AT9283 are not documented, the

principles of safe laboratory practice dictate that any procedure involving this compound should

conclude with the decontamination of surfaces and equipment. A common practice is to wipe

down surfaces with a suitable solvent (such as 70% ethanol) to remove any residual

compound, with the cleaning materials being disposed of as hazardous solid waste.
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Visualizing Disposal and Mechanism of Action
To further clarify the procedural workflow and the biological context of AT9283, the following

diagrams are provided.
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Caption: Workflow for the proper disposal of AT9283 waste.
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AT9283 Mechanism of Action
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Caption: Simplified signaling pathways inhibited by AT9283.
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By adhering to these general but critical safety and disposal procedures, laboratories can

ensure the safe management of AT9283, protecting both personnel and the environment.

Always consult your institution's specific environmental health and safety guidelines for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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